Cas no 1781141-25-0 (4-(2-bromo-6-fluorophenyl)methylpiperidine)

• Product Name: 4-(2-bromo-6-fluorophenyl)methylpiperidine
• CAS No: 1781141-25-0
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5812380
• PubChem ID: 84809654
• Update Time: 2025-06-11

4-(2-bromo-6-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-fluorophenyl)methylpiperidine
• 1781141-25-0
• 4-[(2-bromo-6-fluorophenyl)methyl]piperidine
• EN300-1915076

• Inchi： 1S/C12H15BrFN/c13-11-2-1-3-12(14)10(11)8-9-4-6-15-7-5-9/h1-3,9,15H,4-8H2
• InChI Key： XCFGMCSYFOCSTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC1CCNCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-bromo-6-fluorophenyl)methylpiperidine

Comprehensive Overview of 4-(2-bromo-6-fluorophenyl)methylpiperidine (CAS No. 1781141-25-0)

The compound 4-(2-bromo-6-fluorophenyl)methylpiperidine (CAS No. 1781141-25-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring substituted with a 2-bromo-6-fluorophenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their enhanced metabolic stability and binding affinity in medicinal chemistry. 4-(2-bromo-6-fluorophenyl)methylpiperidine exemplifies this trend, as its halogenated aromatic ring and piperidine backbone are frequently explored in the design of GPCR modulators and kinase inhibitors. This aligns with current industry focus on precision medicine and targeted therapies, where such scaffolds play a pivotal role.

From a synthetic perspective, the compound’s CAS No. 1781141-25-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize structure-activity relationship (SAR) studies involving this molecule, as subtle modifications to its bromo-fluoro substitution pattern can yield derivatives with varied pharmacological profiles. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design initiatives.

Environmental and regulatory considerations also shape the discourse around 4-(2-bromo-6-fluorophenyl)methylpiperidine. While not classified as hazardous, its halogenated nature necessitates adherence to green chemistry principles during synthesis. Innovations in catalytic bromination and solvent-free reactions are increasingly relevant to minimize waste and improve sustainability—a topic resonating with both academia and industry.

The compound’s nomenclature, 4-(2-bromo-6-fluorophenyl)methylpiperidine, reflects IUPAC conventions but is often abbreviated in literature for brevity. Common searches include variants like "piperidine derivatives with bromo-fluoro substituents" or "CAS 1781141-25-0 applications," highlighting its interdisciplinary relevance. Analytical techniques such as NMR spectroscopy and LC-MS are routinely employed to characterize its purity, a critical factor given its role in lead optimization pipelines.

Looking ahead, 4-(2-bromo-6-fluorophenyl)methylpiperidine is poised to remain a cornerstone in medicinal chemistry. Its versatility in scaffold hopping and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further solidify its utility. As the pharmaceutical industry shifts toward small-molecule therapeutics, this compound’s strategic importance is likely to grow, driven by ongoing research into neurodegenerative diseases and oncology targets.